2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid

• IUPAC Name: 2-[8-[(2-methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid
• InChI: InChI=1S/C15H25NO5/c1-14(2,3)21-13(19)16-8-6-15(7-9-16)5-4-11(20-15)10-12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key: WZJHKKDUYWQSJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCC(O2)CC(=O)O)CC1
• Molecular Formula: C15H25NO5
• Molecular Weight: 299.36 g/mol

Description

2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid is a useful research compound. Its molecular formula is C15H25NO5 and its molecular weight is 299.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Biologically Active Compounds

The application of 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-1-oxa-8-azaspiro[4.5]decan-2-yl]acetic acid, or related structural analogs, has been explored in the synthesis of novel classes of biologically active compounds. An example includes the development of N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5] decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide derivatives through intermolecular Ugi reactions. These compounds demonstrate significant potential in biological applications due to their unique structural features, which influence the strength of intramolecular hydrogen bonds and thus their biological activity (Amirani Poor et al., 2018).

Antiviral Activity

Research has also focused on synthesizing derivatives with specific substitutions at C-2 and C-8, showing significant antiviral activity against human coronaviruses and influenza virus. The antiviral properties of these compounds underline the potential of spirocyclic scaffolds, such as this compound, in developing new therapeutic agents (Apaydın et al., 2019).

Synthesis of Spirocyclic Compounds

The structural complexity and versatility of spirocyclic compounds derived from this compound or its analogs offer a wide range of synthetic applications. These include the formation of spirothiazolidinone derivatives and other spirocyclic frameworks, which have been explored for their antiviral and antimicrobial activities. Such compounds have demonstrated promising results against various viral strains, showcasing the potential of these spirocyclic structures in medicinal chemistry and drug development (Apaydın et al., 2020).

Chemical Transformations and Structural Studies

The reactivity and chemical transformations of related spirocyclic compounds have been extensively studied, providing insights into their structural and functional versatility. This includes electrophilic amination, cyclocondensation reactions, and investigations into their crystalline structures, which have significant implications for synthetic organic chemistry and the design of new compounds with enhanced biological or physical properties (Satyamurthy et al., 1984).